2-(Benzofuran-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 2-(1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C14H17BO3/c1-13(2)14(3,4)18-15(17-13)12-9-10-7-5-6-8-11(10)16-12/h5-9H,1-4H3
• InChI Key: GVWNFCUCNAWDNO-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=CC=CC=C3O2
• Molecular Formula: C14H17BO3
• DSSTOX Substance ID: DTXSID30463785
• Molecular Weight: 244.10 g/mol
• CAS RN: 402503-13-3

Description

Benzofuran is a heterocyclic compound that is a fusion of benzene and furan rings. It is a core structural unit of various biologically active natural medicines and synthetic chemical raw materials. Benzofuran derivatives have been used to synthesize many other derivatives and are also used to prepare fluorinated chalcones.

Synthesis Analysis

The synthesis of benzofuran derivatives has been performed in various studies. For instance, a unique free radical cyclization cascade has been used to construct complex benzofuran derivatives. Another method involves the construction of a benzofuran ring by proton quantum tunneling.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives can be confirmed using techniques such as 1H-NMR, 13C-NMR, elemental analysis, and IR.

Chemical Reactions Analysis

Benzofuran derivatives have been involved in various chemical reactions. For example, they have been used in the synthesis of various benzofurans via Sonogashira cross-coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary. For instance, 2-Benzofuranyl methyl ketone, a benzofuran derivative, is a solid with a boiling point of 110-113 °C/3 mmHg and a melting point of 70-72 °C.

Scientific Research Applications

Anticancer Activity

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Synthesis of Novel Heterocycles

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Crystal Structure Elucidation

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Fine Chemical Intermediate

. It’s plausible that “2-(Benzofuran-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” could have similar applications.

Preparation of Ketones and Thiosemicarbazones

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Synthesis of Ether Derivatives

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Mechanism of Action

Target of Action

Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran derivatives have been found to exhibit significant cell growth inhibitory effects in different types of cancer cells

Biochemical Pathways

The broad range of clinical uses of benzofuran derivatives indicates that this series of compounds may affect multiple biochemical pathways .

Pharmacokinetics

Their elimination was fast, and enterohepatic circulation was observed in rats .

Result of Action

Benzofuran derivatives have been shown to have significant cell growth inhibitory effects in different types of cancer cells . This suggests that the compound may result in the inhibition of cell growth.

Action Environment

The synthesis of similar benzofuran derivatives has been shown to be influenced by environmental factors such as temperature and the presence of light .

Safety and Hazards

The safety data sheet for 2-Benzofuranyl methyl ketone indicates that it is not a hazardous substance or mixture.

Future Directions

Benzofuran derivatives have attracted attention due to their biological activities and potential applications as drugs. They are considered potential natural drug lead compounds. Future research may focus on improving their properties and exploring their potential as therapeutic drugs.